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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

Navigating the Spectrum of High-Fastness
Orange Dyes for Polyester

A Comparative Guide to Alternatives for Disperse Orange 30

For researchers and textile scientists engaged in the dyeing of polyester, achieving vibrant,
enduring orange hues is a critical objective. Disperse Orange 30 has traditionally been a
common choice; however, the demand for superior fastness properties has spurred the
exploration of high-performance alternatives. This guide provides an objective comparison of
Disperse Orange 30 with notable alternatives, focusing on their performance in high-fastness
polyester dyeing, supported by experimental data.

Comparative Performance Analysis

The selection of a disperse dye is contingent on its fastness properties, which dictate the
durability of the color to various environmental and domestic stresses. The following table
summarizes the quantitative performance data for Disperse Orange 30 and its high-fastness
alternatives.
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In-Depth Look at High-Fastness Alternatives

Disperse Orange 29 emerges as a strong candidate, exhibiting excellent wash fastness (5) and
a light fastness rating (6-7) that can surpass that of Disperse Orange 30. Its sublimation
fastness is comparable, making it a well-rounded high-performance option.

Disperse Orange 44 presents a good balance of properties with high light fastness (6) and
good wash fastness (4-5). Its sublimation fastness, with a range of 3-5, suggests that
performance can be dependent on the specific processing conditions.

Disperse Orange 61 stands out for its exceptional fastness properties across the board. With a
top-tier wash fastness of 5, excellent light fastness of 6-7, and superior sublimation fastness of
5, it is a prime choice for applications demanding the highest level of color durability.

Experimental Protocols

To ensure objective and reproducible results, the following standardized experimental
methodologies are employed for assessing the key fastness properties of disperse dyes on
polyester.

Light Fastness (ISO 105-B02)
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This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (xenon arc lamp).

e Specimen Preparation: A dyed polyester fabric specimen of a specified size is prepared.

o Exposure: The specimen is exposed to the light from a xenon arc lamp under controlled
conditions of temperature and humidity.

» Blue Wool References: Simultaneously, a set of blue wool lightfastness references (scale 1-
8) are exposed under the same conditions.

e Assessment: The change in color of the dyed specimen is assessed by comparing it with the
fading of the blue wool references. The light fastness rating is the number of the blue wool
reference that shows a similar change in color.

Wash Fastness (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic or commercial laundering
procedures.

o Composite Specimen: A specimen of the dyed polyester is stitched together with a multifiber
adjacent fabric (containing strips of common fibers like cotton, nylon, polyester, etc.).

e Washing Procedure: The composite specimen is subjected to washing in a stainless steel
container with a specified volume of soap solution, a set number of stainless steel balls (to
simulate mechanical action), and at a defined temperature and time (e.g., C2S test at 60°C
for 45 minutes).

e Rinsing and Drying: After washing, the composite specimen is rinsed thoroughly and dried.

o Evaluation: The change in color of the dyed specimen and the degree of staining on each
fiber of the multifiber fabric are assessed using the grey scale for color change and the grey
scale for staining, respectively. Ratings are given on a scale of 1 to 5, with 5 representing no
change.

Sublimation Fastness (ISO 105-P01)
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This method assesses the resistance of the color of textiles to the action of dry heat, as in
sublimation during storage or processing.

Specimen Preparation: A dyed polyester fabric specimen is placed in contact with an undyed
polyester fabric.

e Heat Treatment: The composite specimen is placed in a heating device at a specified
temperature (e.g., 180°C) and pressure for a defined period (e.g., 30 seconds).

e Cooling: The specimen is removed from the heating device and allowed to cool.

e Assessment: The change in color of the original specimen and the degree of staining on the
adjacent undyed fabric are evaluated using the respective grey scales. The ratingison a1 to
5 scale, where 5 indicates no change.

Logical Workflow for Dye Selection

The process of selecting a suitable high-fastness disperse dye involves a logical progression
from identifying the need to final application.
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Caption: Logical workflow for selecting a high-fastness disperse dye alternative.
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 To cite this document: BenchChem. [Alternatives to Disperse Orange 30 for high-fastness
polyester dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552613#alternatives-to-disperse-orange-30-for-
high-fastness-polyester-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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